Cas no 260788-63-4 (Benzenesulfonamide,N-(aminoiminomethyl)-2,6-dichloro-4-(trifluoromethyl)-)

• Product Name: Benzenesulfonamide,N-(aminoiminomethyl)-2,6-dichloro-4-(trifluoromethyl)-
• CAS No: 260788-63-4
• MF: C₈H₆Cl₂F₃N₃O₂S
• MW: 336.11834859848
• CID: 247311
• PubChem ID: 2774035
• Update Time: 2025-04-19

Benzenesulfonamide,N-(aminoiminomethyl)-2,6-dichloro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(aminoiminomethyl)-2,6-dichloro-4-(trifluoromethyl)-
• [2,6-DICHLORO-4-(TRIFLUOROMETHYL)BENZENESULFONYL]GUANIDINE
• 2-[2,6-dichloro-4-(trifluoromethyl)phenyl]sulfonylguanidine
• [2,6-Dichloro-4-(trifluoromethyl)benzenesulphonyl]guanidine
• AC1MCNU6
• CCG-41592
• MolPort-001-777-752
• SEW05694
• DTXSID20378854
• 260788-63-4
• {[AMINO(IMINO)METHYL]AMINO}[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]DIOXO-LA MBDA~6~-SULFANE
• SR-01000631656-1

• Inchi： 1S/C8H6Cl2F3N3O2S/c9-4-1-3(8(11,12)13)2-5(10)6(4)19(17,18)16-7(14)15/h1-2H,(H4,14,15,16)
• InChI Key： CKOIZBSZOOSWPI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1S(/N=C(\N)/N)(=O)=O)Cl

Computed Properties

• Exact Mass: 334.951
• Monoisotopic Mass: 334.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų